Cas no 1178041-32-1 ((6-chloropyridazin-3-yl)-(4-methylpiperazin-1-yl)methanone)

(6-chloropyridazin-3-yl)-(4-methylpiperazin-1-yl)methanone structure
1178041-32-1 structure
Product Name:(6-chloropyridazin-3-yl)-(4-methylpiperazin-1-yl)methanone
CAS No:1178041-32-1
MF:C10H13ClN4O
MW:240.689420461655
CID:2615518
PubChem ID:60858693
Update Time:2025-04-21

(6-chloropyridazin-3-yl)-(4-methylpiperazin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

    • (6-chloropyridazin-3-yl)-(4-methylpiperazin-1-yl)methanone
    • (6-CHLOROPYRIDAZIN-3-YL)(4-METHYLPIPERAZIN-1-YL)METHANONE
    • (6-CHLORO-3-PYRIDAZINYL)(4-METHYL-1-PIPERAZINYL)-METHANONE
    • MB11665
    • SCHEMBL21666388
    • 1178041-32-1
    • Inchi: 1S/C10H13ClN4O/c1-14-4-6-15(7-5-14)10(16)8-2-3-9(11)13-12-8/h2-3H,4-7H2,1H3
    • InChI Key: ZACSLPPBYMAHQU-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(N2CCN(C)CC2)=O)N=N1

Computed Properties

  • Exact Mass: 240.0777887Da
  • Monoisotopic Mass: 240.0777887Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 49.3Ų
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